Cas no 1805963-41-0 (2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine)

• Product name: 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805963-41-0
• MF: C₇H₂ClF₃N₂
• MW: 206.552390575409
• CID: 4868130

2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H2ClF3N2/c8-6-5(9)3(1-12)4(2-13-6)7(10)11/h2,7H
• InChI Key： AMBYOKQEPIBGRO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=C(C=N1)C(F)F)F

Computed Properties

• Exact Mass: 205.986
• Monoisotopic Mass: 205.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1805963-41-0)

2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1805963-41-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound belongs to the pyridine derivatives family, which are known for their versatile applications in drug discovery and crop protection. Its unique structural features, including the presence of chloro, cyano, difluoromethyl, and fluoro substituents, make it a valuable intermediate for synthesizing more complex molecules.

The growing interest in 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine is driven by its potential role in developing next-generation pesticides and bioactive compounds. Researchers are particularly intrigued by its ability to act as a building block for molecules with enhanced biological activity and selectivity. In recent years, the demand for fluorinated pyridines has surged due to their improved metabolic stability and lipophilicity, which are critical factors in drug design.

One of the most frequently asked questions about CAS No. 1805963-41-0 is its synthesis method. The compound is typically prepared through multi-step organic reactions, involving halogenation, cyanation, and fluorination processes. Advanced techniques such as catalyzed cross-coupling and microwave-assisted synthesis have also been explored to improve yield and purity. These innovations align with the broader trend of green chemistry, where minimizing waste and optimizing efficiency are paramount.

Another hot topic surrounding 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine is its application in crop protection. With the increasing global focus on sustainable agriculture, this compound is being studied for its potential to develop low-toxicity pesticides that target specific pests without harming beneficial organisms. Its fluorine-containing structure is particularly advantageous, as fluorine atoms often enhance the binding affinity of molecules to biological targets.

In the pharmaceutical industry, CAS No. 1805963-41-0 is being investigated as a precursor for small-molecule drugs targeting various diseases. The compound's electron-withdrawing groups contribute to its reactivity, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its use in kinase inhibitors and antiviral agents, reflecting the ongoing need for innovative therapies in areas like oncology and infectious diseases.

The material science community has also shown interest in 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine due to its potential in designing advanced polymers and electronic materials. The incorporation of fluorine atoms can impart unique properties such as thermal stability and chemical resistance, which are highly desirable in high-performance materials. This aligns with the rising demand for functional materials in industries like electronics and automotive.

For researchers and manufacturers, the analytical characterization of CAS No. 1805963-41-0 is a critical step. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to confirm the compound's purity and structure. These methods are essential for ensuring consistency in batch-to-batch production, a key concern for quality control in the chemical industry.

In summary, 2-Chloro-4-cyano-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1805963-41-0) is a multifaceted compound with broad applications across life sciences and material engineering. Its unique chemical properties and adaptability make it a subject of ongoing research, particularly in the context of sustainable development and technological innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.